Acetic acid, nitro-, 2-(trimethylsilyl)ethyl ester

• CAS No.: 134628-06-1
• Molecular Formula: C7H15NO4Si
• Molecular Weight: 205.28 g/mol
• IUPAC Name: 2-trimethylsilylethyl 2-nitroacetate
• InChI: InChI=1S/C7H15NO4Si/c1-13(2,3)5-4-12-7(9)6-8(10)11/h4-6H2,1-3H3
• InChI Key: UOVFXDXWOSYEDL-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOC(=O)C[N+](=O)[O-]

Description

Acetic acid, nitro-, 2-(trimethylsilyl)ethyl ester is a useful research compound. Its molecular formula is C7H15NO4Si and its molecular weight is 205.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of nitroacetic acid ethyl ester (5.0 g, 37.6 mmol) and 2-(trimethylsily)ethanol (7.27 g, 61 mmol) in dry benzene (100 mL) is added titanium tetraisopropoxide (1.05 q, 3.69 mmol) and the mixture is heated at reflux for 1 hour. The solution is cooled to 40° C. and water (2 mL) is added and stirring is continued for 10 minutes at room temperature. The solvents are evaporated and the residue is taken up in dichloromethane and dried over anhydrous magnesium sulfate. The mixture is filtered through a small pad of Celite and the solvent is evaporated. The residue is purified by distillation to give nitroacetic acid, 2-(trimethylsily)ethyl ester (6.10 g, 79%) as a colorless liquid. B.pt. 90°-95° C./0.3 mmHg.